![molecular formula C12H12BrNO4 B2762916 9-bromo-4-methoxy-6-methyl-7,8-dihydro[1,3]dioxolo[4,5-g]isoquinolin-5(6H)-one CAS No. 1807979-77-6](/img/structure/B2762916.png)
9-bromo-4-methoxy-6-methyl-7,8-dihydro[1,3]dioxolo[4,5-g]isoquinolin-5(6H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
9-bromo-4-methoxy-6-methyl-7,8-dihydro[1,3]dioxolo[4,5-g]isoquinolin-5(6H)-one, commonly referred to as BMMIDOQ, is a member of the isoquinolinone class of heterocyclic compounds. It is an aromatic compound with an oxygen atom at the center of a five-membered ring, and two nitrogen atoms at the center of a six-membered ring. BMMIDOQ has been extensively studied in recent years due to its potential as a drug candidate for the treatment of various diseases, including cancer.
Scientific Research Applications
- Pinacol Boronic Esters : Pinacol boronic esters are valuable building blocks in organic synthesis. While protocols for functionalizing deboronating alkyl boronic esters are well-established, protodeboronation remains less explored. Recent research has reported catalytic protodeboronation of 1°, 2°, and 3° alkyl boronic esters using a radical approach. This method enables formal anti-Markovnikov alkene hydromethylation, a transformation previously unknown. The sequence has been applied to methoxy-protected (−)-Δ8-THC and cholesterol, as well as in the formal total synthesis of δ-®-coniceine and indolizidine 209B .
- Oxolinic Acid Derivatives : Although not directly related to the compound itself, oxolinic acid (a quinoline compound) shares structural similarities with the isoquinoline scaffold. Oxolinic acid exhibits antibacterial properties similar to nalidixic acid and is particularly active against Enterobacteriaceae. It functions as an inhibitor of DNA gyrases and DNA topoisomerases .
- 2,3,4,5-Tetrahydro-1H-Pyrido[4,3-b]indoles : Based on combination principles, researchers have designed and synthesized novel 2,3,4,5-tetrahydro-1H-pyrido[4,3-b]indoles using a compound structurally related to our target. These derivatives may have potential as anti-tumor agents .
- DNA Polynucleotides : Investigating the binding of our compound to DNA polynucleotides could provide insights into its biological activity. Such studies may reveal interactions with DNA and potential applications in drug design or molecular recognition .
- Heteroarenes : The compound’s heterocyclic structure makes it interesting for further exploration. Researchers have investigated related heteroarenes, and their findings could guide applications in synthetic chemistry or drug development .
- Indolizidine Alkaloids : The formal total synthesis of δ-®-coniceine and indolizidine 209B demonstrates the compound’s utility in constructing complex natural products. These alkaloids have biological significance and may inspire further studies .
Organic Synthesis and Catalysis
Antibacterial Properties
Drug Discovery and Anti-Tumor Agents
Biological Activity and Binding Studies
Heterocyclic Chemistry
Natural Product Synthesis
properties
IUPAC Name |
9-bromo-4-methoxy-6-methyl-7,8-dihydro-[1,3]dioxolo[4,5-g]isoquinolin-5-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12BrNO4/c1-14-4-3-6-7(12(14)15)9(16-2)11-10(8(6)13)17-5-18-11/h3-5H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CDFKTVLUNCUPEV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCC2=C(C1=O)C(=C3C(=C2Br)OCO3)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12BrNO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
314.13 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
9-bromo-4-methoxy-6-methyl-7,8-dihydro[1,3]dioxolo[4,5-g]isoquinolin-5(6H)-one |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.